Cas no 3430-21-5 (5-Bromo-3-methylpyridin-2-amine)
5-Bromo-3-methylpyridin-2-amine is a brominated pyridine derivative featuring an amino group at the 2-position and a methyl substituent at the 3-position. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. Its bromine moiety allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, while the amino group provides a handle for derivatization. The methyl group enhances steric and electronic properties, influencing reactivity and selectivity. This scaffold is valuable in the development of bioactive molecules, including kinase inhibitors and other heterocyclic compounds. It is typically handled under inert conditions due to sensitivity to air and moisture.
3430-21-5 structure
Product Name:5-Bromo-3-methylpyridin-2-amine
CAS No:3430-21-5
MF:C6H7BrN2
MW:187.037180185318
MDL:MFCD00068232
CID:44146
PubChem ID:137934
Update Time:2025-05-27
5-Bromo-3-methylpyridin-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-Amino-5-bromo-3-methylpyridine
- 2-Amino-5-bromo-3-picoline
- 5-Bromo-3-methylpyridin-2-amine
- 2-Amina-5-bromo-3-picoline
- 2-Amino-3-methyl-5-bromopyridine
- 5-Bromo-3-methyl-2-pyridinamine
- 5-Bromo-3-methyl-pyridin-2-ylamine
- 2-Amino-5-bromo-3-methyl
- 2-PyridinaMine,5-broMo-3-Methyl
- 5-bromo-3-methyl-2-aminopyridine
- 5-bromo-3-methylpyridin-2-ylamine
- 6-amino-3-bromo-5-methylpyridine
- 2-PYRIDINAMINE, 5-BROMO-3-METHYL-
- KBLGGRWUEVCNPY-UHFFFAOYSA-N
- 2-amino-5-bromo-3-methyl pyridine
- 5-bromo-3-methyl-2-pyridylamine
- 5-bromo-3-methyl-pyridin-2-amine
- zlchem 728
- 2-Amino-5-bromo-3-pi
- CS-D0816
- MFCD00068232
- AC-907/30003004
- SCHEMBL311964
- SY003424
- FT-0611145
- AC-2959
- 2-Amino-5-bromo-3-picoline (2-Amino-5-bromo-3-methylpyridine)
- 2-Amino-5-bromo-3-methylpyridine, 97%
- AB02787
- A6038
- W-202404
- AKOS000113884
- 3430-21-5
- HY-75420
- 7X-0844
- DTXSID60187866
- EN300-100025
- AM62350
- BCP22141
- 2-amino-5-bromo-3-methyl-pyridine
- 2-Amino-5-bromo-3-methylpyridine,97%
- DTXCID20110357
- NS00029636
- DB-013173
- A2154
-
- MDL： MFCD00068232
- Inchi： 1S/C6H7BrN2/c1-4-2-5(7)3-9-6(4)8/h2-3H,1H3,(H2,8,9)
- InChI Key： KBLGGRWUEVCNPY-UHFFFAOYSA-N
- SMILES： BrC1=CN=C(C(C)=C1)N
- BRN： 386426
Computed Properties
- Exact Mass: 185.97900
- Monoisotopic Mass: 185.979
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 97.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 1.6
- Topological Polar Surface Area: 38.9
Experimental Properties
- Color/Form: powder
- Density: 1.5672 (rough estimate)
- Melting Point: 91.0 to 95.0 deg-C
- Boiling Point: 250 °C at 760 mmHg
- Flash Point: 105℃
- Refractive Index: 1.5500 (estimate)
- PSA: 38.91000
- LogP: 2.31590
- Solubility: Not determined
- Sensitiveness: Hygroscopic
5-Bromo-3-methylpyridin-2-amine Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S36
-
Hazardous Material Identification：
- Safety Term：S26;S36
- Risk Phrases：R36/37/38
- HazardClass：IRRITANT
- Storage Condition：Store at room temperature
5-Bromo-3-methylpyridin-2-amine Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-Bromo-3-methylpyridin-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING HUA XUE SHI JI GU FEN Co., Ltd. | C0465599451- 5g |
5-Bromo-3-methylpyridin-2-amine |
3430-21-5 | 98%（GC） | 5g |
¥ 84.7 | 2021-05-18 | |
| NAN JING HUA XUE SHI JI GU FEN Co., Ltd. | C0465599443- 25g |
5-Bromo-3-methylpyridin-2-amine |
3430-21-5 | 98%（GC） | 25g |
¥ 217.6 | 2021-05-18 | |
| Fluorochem | 002494-1g |
2-Amino-5-bromo-3-methylpyridine |
3430-21-5 | 98% | 1g |
￡10.00 | 2022-02-28 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B827698-25g |
5-bromo-3-methylpyridin-2-amine |
3430-21-5 | ≥95% | 25g |
113.00 | 2021-05-17 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 525537-1G |
5-Bromo-3-methylpyridin-2-amine |
3430-21-5 | 97% | 1G |
￥260.28 | 2022-02-24 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 525537-5G |
5-Bromo-3-methylpyridin-2-amine |
3430-21-5 | 5g |
¥1168.71 | 2023-12-05 | ||
| Matrix Scientific | 001585-5g |
2-Amino-5-bromo-3-methylpyridine, 97% |
3430-21-5 | 97% | 5g |
$14.00 | 2023-09-09 | |
| Matrix Scientific | 001585-25g |
2-Amino-5-bromo-3-methylpyridine, 97% |
3430-21-5 | 97% | 25g |
$47.00 | 2023-09-09 | |
| Fluorochem | 002494-10g |
2-Amino-5-bromo-3-methylpyridine |
3430-21-5 | 98% | 10g |
￡14.00 | 2022-02-28 | |
| Fluorochem | 002494-25g |
2-Amino-5-bromo-3-methylpyridine |
3430-21-5 | 98% | 25g |
￡28.00 | 2022-02-28 |
5-Bromo-3-methylpyridin-2-amine Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:3430-21-5)2-氨基-3-甲基-5-溴吡啶
Order Number:LE1682727;LE023
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:32
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:3430-21-5)2-Amino-5-bromo-3-methylpyridine
Order Number:sfd5695;1682727
Stock Status:in Stock
Quantity:200kg/Company Customization
Purity:99.9%/98%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:3430-21-5)5-Bromo-3-methylpyridin-2-amine
Order Number:A6038
Stock Status:in Stock
Quantity:1kg/500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:31
Price ($):281.0/165.0
Email:sales@amadischem.com
5-Bromo-3-methylpyridin-2-amine Related Literature
-
Colin B. Reese,Qinpei Wu Org. Biomol. Chem. 2003 1 3160
-
Colin B. Reese,Qinpei Wu Org. Biomol. Chem. 2003 1 3160
-
Colin B. Reese,Qinpei Wu Org. Biomol. Chem. 2003 1 3160
3430-21-5 (5-Bromo-3-methylpyridin-2-amine) Related Products
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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:3430-21-5)2-氨基-3-甲基-5-溴吡啶
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Suzhou Senfeida Chemical Co., Ltd
(CAS:3430-21-5)2-Amino-5-bromo-3-methylpyridine
Purity:99.9%/98%
Quantity:200kg/Company Customization
Price ($):Inquiry/Inquiry